2-Nitro-5-(2,4,6-trichlorophenoxy)benzoic acid

• CAS No.: 51282-59-8
• Molecular Formula: C13H6Cl3NO5
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 2-nitro-5-(2,4,6-trichlorophenoxy)benzoic acid
• InChI: InChI=1S/C13H6Cl3NO5/c14-6-3-9(15)12(10(16)4-6)22-7-1-2-11(17(20)21)8(5-7)13(18)19/h1-5H,(H,18,19)
• InChI Key: CNCNJLDAXNGLQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=C(C=C(C=C2Cl)Cl)Cl)C(=O)O)[N+](=O)[O-]

Description

2-Nitro-5-(2,4,6-trichlorophenoxy)benzoic acid is a useful research compound. Its molecular formula is C13H6Cl3NO5 and its molecular weight is 362.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product from paragraph (a) (6.86 g) in ethanol (50 ml) was heated and stirred with a solution of sodium hydroxide (0.8 g) in water (10 ml) at 60°-70° C. for 4 hours. The mixture was then cooled and the ethanol removed under reduced pressure. The residue was diluted to 100 ml with water and brought to pH 2 with concentrated hydrochloric acid. The solid which separated was collected and recrystallised from toluene to give the required benzoic acid derivative (4.26 g) with a melting point of 192°-192.5° C.